Cas no 1247612-36-7 (4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile)

• Product Name: 4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile
• CAS No: 1247612-36-7
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5050623
• PubChem ID: 53263030
• Update Time: 2026-02-28

4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpiperazin-1-yl)pyridine-2-carbonitrile
• SBB083915
• NE18112
• 4-(4-methylpiperazinyl)pyridine-2-carbonitrile
• Z991897008
• 4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile

• Inchi： 1S/C11H14N4/c1-14-4-6-15(7-5-14)11-2-3-13-10(8-11)9-12/h2-3,8H,4-7H2,1H3
• InChI Key： HNDKCLNVONMIEE-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(C#N)C=2)CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 0.8
• Topological Polar Surface Area: 43.2

Additional information on 4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile

4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile: An Overview of Its Structure, Properties, and Applications

4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile (CAS No. 1247612-36-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile consists of a pyridine ring substituted with a 4-methylpiperazine moiety at the 4-position and a cyano group at the 2-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, lipophilicity, and reactivity. These properties are crucial for understanding its behavior in biological systems and its potential as a drug candidate.

Recent studies have highlighted the pharmacological potential of 4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators in various inflammatory diseases.

In the context of cancer research, 4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile has been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes it a promising lead compound for the development of novel anticancer drugs.

Beyond its therapeutic applications, 4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile has also been explored for its use in chemical biology research. Its ability to selectively modulate specific protein targets makes it a valuable tool for probing cellular processes and understanding disease mechanisms. For example, it has been used to study the role of certain kinases in signal transduction pathways, providing insights into potential therapeutic targets.

The synthesis of 4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile has been optimized through various synthetic routes, ensuring high yields and purity. One common approach involves the reaction of 2-chloropyridine with 1-methylpiperazine followed by nitrile formation. The choice of synthetic method can significantly impact the efficiency and cost-effectiveness of large-scale production, which is essential for pharmaceutical development.

In terms of safety and toxicity, preliminary studies suggest that 4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile has a favorable safety profile. However, further investigations are necessary to fully assess its toxicity and potential side effects in humans. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity towards non-cancerous cells.

The future prospects for 4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases, including inflammatory disorders and cancer. Additionally, researchers are exploring its potential as a lead compound for developing more potent and selective analogs with improved pharmacological properties.

In conclusion, 4-(4-Methylpiperazin-1-yl)pyridine-2-carbonitrile (CAS No. 1247612-36-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable candidate for further investigation and development into novel therapeutic agents.